3-(Chloromethyl)-5-(trifluoromethyl)benzaldehyde

• Molecular Formula: C9H6ClF3O
• Molecular Weight: 222.59 g/mol
• IUPAC Name: 3-(chloromethyl)-5-(trifluoromethyl)benzaldehyde
• InChI: InChI=1S/C9H6ClF3O/c10-4-6-1-7(5-14)3-8(2-6)9(11,12)13/h1-3,5H,4H2
• InChI Key: JKZQSIKCQRDCIA-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C=C1C=O)C(F)(F)F)CCl

Description

3-(Chloromethyl)-5-(trifluoromethyl)benzaldehyde is a benzaldehyde derivative featuring a chloromethyl (-CH2Cl) group at position 3 and a trifluoromethyl (-CF3) group at position 5 on the aromatic ring. The aldehyde (-CHO) functional group at position 1 makes it a versatile intermediate in organic synthesis, particularly in pharmaceuticals and agrochemicals. Its molecular formula is C9H6ClF3O, with a molecular weight of 222.45 g/mol. The chloromethyl group enhances reactivity for nucleophilic substitution, while the electron-withdrawing trifluoromethyl group improves metabolic stability and lipophilicity, traits highly valued in drug design .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(Chloromethyl)-5-(trifluoromethyl)benzaldehyde typically involves the introduction of the chloromethyl and trifluoromethyl groups onto a benzaldehyde ring. One common method involves the chloromethylation of 5-(trifluoromethyl)benzaldehyde using formaldehyde and hydrochloric acid under acidic conditions. The reaction proceeds through the formation of a chloromethyl carbocation intermediate, which then reacts with the benzaldehyde ring to form the desired product.

Industrial Production Methods

Industrial production of 3-(Chloromethyl)-5-(trifluoromethyl)benzaldehyde may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the production process. Additionally, purification techniques such as distillation and recrystallization are employed to obtain high-purity products suitable for various applications.

Chemical Reactions Analysis

Types of Reactions

3-(Chloromethyl)-5-(trifluoromethyl)benzaldehyde undergoes several types of chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form the corresponding carboxylic acid.

Reduction: The aldehyde group can be reduced to form the corresponding alcohol.

Substitution: The chloromethyl group can undergo nucleophilic substitution reactions to form various derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3) under acidic conditions.

Reduction: Reducing agents such as sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are commonly used.

Substitution: Nucleophiles such as amines, thiols, and alkoxides can react with the chloromethyl group under basic conditions.

Major Products Formed

Oxidation: 3-(Chloromethyl)-5-(trifluoromethyl)benzoic acid.

Reduction: 3-(Chloromethyl)-5-(trifluoromethyl)benzyl alcohol.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

3-(Chloromethyl)-5-(trifluoromethyl)benzaldehyde has diverse applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex organic molecules, particularly in the development of fluorinated compounds.

Biology: Investigated for its potential as a biochemical probe due to its ability to interact with biological macromolecules.

Medicine: Explored for its potential use in drug discovery and development, particularly in the design of novel pharmaceuticals with improved pharmacokinetic properties.

Industry: Utilized in the production of specialty chemicals and materials with unique properties, such as enhanced stability and reactivity.

Mechanism of Action

The mechanism of action of 3-(Chloromethyl)-5-(trifluoromethyl)benzaldehyde is largely dependent on its chemical structure. The presence of the trifluoromethyl group can enhance the compound’s lipophilicity and metabolic stability, making it a valuable moiety in drug design. The chloromethyl group can act as a reactive site for further chemical modifications, allowing the compound to interact with various molecular targets and pathways.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table compares structural features, properties, and applications of 3-(Chloromethyl)-5-(trifluoromethyl)benzaldehyde with analogous benzaldehyde derivatives:

Compound Name	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Applications/Notes
3-(Chloromethyl)-5-(trifluoromethyl)benzaldehyde	Not available	C9H6ClF3O	222.45	-CH2Cl (3), -CF3 (5), -CHO (1)	Medical intermediate; reactive chloromethyl enables functionalization .
3-Chloro-5-(trifluoromethyl)benzaldehyde	477535-43-6	C8H4ClF3O	208.45	-Cl (3), -CF3 (5), -CHO (1)	Medical intermediate; lacks chloromethyl reactivity but offers simpler synthesis .
2-(3-Chloropropanoyl)-5-(trifluoromethyl)benzaldehyde	1804288-83-2	C11H8ClF3O2	264.63	-COCH2Cl (2), -CF3 (5), -CHO (1)	Synthetic intermediate; chloropropanoyl group may enhance electrophilicity .
2-Chloro-5-fluoro-3-(trifluoromethyl)benzaldehyde	95445-69-5	C8H3ClF4O	226.56	-Cl (2), -F (5), -CF3 (3), -CHO (1)	High density (1.502 g/cm³); halogen diversity impacts electronic properties .
5-[2-chloro-4-(trifluoromethyl)phenoxy]-2-nitrobenzaldehyde	Not available	C14H8ClF3NO4 (est.)	~343.6 (est.)	-O-C6H3ClCF3 (5), -NO2 (2), -CHO (1)	Agrochemical intermediate; nitro group enhances electron withdrawal .
3-Bromo-4-chloro-5-(trifluoromethyl)benzaldehyde	2385966-70-9	C8H3BrClF3O	287.46	-Br (3), -Cl (4), -CF3 (5), -CHO (1)	Building block for pharmaceuticals; bromine increases molecular weight .
3-(Chloromethyl)-2-hydroxy-5-methylbenzaldehyde	192819-68-4	C9H9ClO2	184.45	-CH2Cl (3), -OH (2), -CH3 (5), -CHO (1)	Hydroxy group improves solubility; used in coordination chemistry .

Key Observations:

This makes 3-(Chloromethyl)-5-(trifluoromethyl)benzaldehyde more reactive in coupling reactions . Trifluoromethyl (-CF3): Common across all compounds; improves metabolic stability and lipophilicity, critical for drug candidates . Nitro (-NO2) and Phenoxy: Found in agrochemical derivatives (e.g., ), these groups increase electron withdrawal, aiding herbicidal activity .

Physical Properties :

• Higher molecular weights correlate with bulkier substituents (e.g., bromine in ’s compound increases MW to 287.46 g/mol).
• Hydroxyl groups (e.g., ) reduce lipophilicity but improve aqueous solubility .

Applications: Medical Intermediates: Target compound and 3-Chloro-5-(trifluoromethyl)benzaldehyde are prioritized for drug synthesis due to trifluoromethyl’s pharmacokinetic benefits . Agrochemicals: Nitro-phenoxy derivatives () are tailored for herbicidal activity .

Biological Activity

3-(Chloromethyl)-5-(trifluoromethyl)benzaldehyde is a compound with notable biological activity due to its unique structural features, including a chloromethyl group and a trifluoromethyl group attached to a benzaldehyde moiety. This article explores its biological properties, mechanisms of action, and potential applications in medicinal chemistry.

The molecular formula of 3-(Chloromethyl)-5-(trifluoromethyl)benzaldehyde is C$_8$H$_6$ClF$_3$O, with a molecular weight of approximately 208.56 g/mol. The presence of the trifluoromethyl group enhances the compound's lipophilicity and reactivity, making it an attractive candidate for various synthetic applications and biological interactions.

1. Interaction with Biological Targets

The aldehyde functionality in 3-(Chloromethyl)-5-(trifluoromethyl)benzaldehyde allows it to engage in covalent bonding with biomolecules. This interaction can lead to modifications of proteins and nucleic acids, potentially influencing cellular processes such as signal transduction and gene expression.

2. Pharmacological Effects

Research indicates that benzaldehyde derivatives, including this compound, may exhibit pharmacological effects such as:

• Irritative Properties : Potential irritative effects on skin and respiratory systems necessitate careful handling.
• Antimicrobial Activity : Preliminary studies suggest that compounds with similar structures can possess antibacterial properties against various pathogens .
• Anticancer Potential : Some derivatives have shown promising results in inhibiting cancer cell proliferation, indicating a need for further investigation into their therapeutic applications .

Comparative Analysis with Similar Compounds

To understand the uniqueness of 3-(Chloromethyl)-5-(trifluoromethyl)benzaldehyde, it is beneficial to compare it with structurally related compounds:

Compound Name	Structural Features	Unique Aspects
2-Chloro-5-(trifluoromethyl)benzaldehyde	Chlorine at position 2, trifluoromethyl at position 5	Different substitution pattern affects reactivity
4-Chloro-3-(trifluoromethyl)benzaldehyde	Chlorine at position 4, trifluoromethyl at position 3	Altered electronic properties due to different positions
2-Chloro-3-(trifluoromethyl)benzoic acid	Carboxylic acid instead of aldehyde	Functional group variation leads to different reactivity
2-Chloro-3-(trifluoromethyl)benzonitrile	Nitrile group instead of aldehyde	Different functional group influences biological activity

This table highlights how the specific substitution pattern in 3-(Chloromethyl)-5-(trifluoromethyl)benzaldehyde imparts distinct chemical and physical properties that are not found in other similar compounds.

Case Study: Anticancer Activity

A study investigating the anticancer properties of trifluoromethyl-containing compounds reported that several derivatives exhibited significant cytotoxicity against various human cancer cell lines. For instance, compounds structurally related to 3-(Chloromethyl)-5-(trifluoromethyl)benzaldehyde showed IC$_{50}$ values lower than that of Doxorubicin, a commonly used chemotherapeutic agent. This suggests potential for development as anticancer therapeutics .

Case Study: Antimicrobial Activity

Another research effort focused on the antimicrobial activity of benzaldehyde derivatives demonstrated that certain compounds could inhibit the growth of bacteria such as E. coli and C. albicans. The minimum inhibitory concentrations (MICs) for these compounds were promising, indicating that further exploration into their use as antimicrobial agents is warranted .

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for 3-(Chloromethyl)-5-(trifluoromethyl)benzaldehyde, and how can reaction conditions be systematically optimized?

• Methodology :

• Begin with Friedel-Crafts alkylation or halogenation of pre-functionalized benzaldehyde derivatives. For example, introduce the trifluoromethyl group via radical trifluoromethylation using Cu(I)/TMEDA catalysts .
• Optimize reaction parameters (temperature, solvent, catalyst loading) using Design of Experiments (DoE) to maximize yield. Monitor intermediates via HPLC or GC-MS .
• Purify via column chromatography (silica gel, hexane/ethyl acetate gradients) and validate purity via $^1$H/$^{13}$C NMR and LC-MS .

Q. How can researchers differentiate overlapping $^{19}$F and $^{35}$Cl NMR signals in structural characterization?

• Methodology :

• Use heteronuclear correlation spectroscopy (HSQC or HMBC) to resolve overlapping signals.
• Compare experimental shifts with DFT-computed NMR spectra (software: Gaussian, ORCA) .
• Confirm substituent positions via X-ray crystallography if single crystals are obtainable .

Q. What precautions are necessary to mitigate instability during storage of this compound?

• Methodology :

• Store under inert gas (N$_2$/Ar) at –20°C in amber vials to prevent photodegradation.
• Avoid contact with oxidizers or strong bases; test stability via accelerated aging studies (40°C/75% RH for 4 weeks) .

Advanced Research Questions

Q. How can computational modeling predict the reactivity of the chloromethyl group in nucleophilic substitution reactions?

• Methodology :

• Perform density functional theory (DFT) calculations (e.g., B3LYP/6-31G*) to map electrostatic potential surfaces and identify electrophilic sites.
• Validate predictions with kinetic studies (e.g., SN2 reactions with amines/thiols) .

Q. What strategies resolve contradictions in analytical data (e.g., mass vs. NMR results)?

• Methodology :

• Cross-validate using complementary techniques: HRMS for exact mass, $^{19}$F NMR for trifluoromethyl group integrity, and IR for aldehyde confirmation.
• Investigate potential byproducts via LC-MS/MS fragmentation patterns .

Q. How can researchers design assays to evaluate biological activity of derivatives in medicinal chemistry?

• Methodology :

• Synthesize analogs (e.g., hydrazones, Schiff bases) and screen against target enzymes (e.g., kinases, proteases) using fluorescence polarization or SPR.
• Use molecular docking (AutoDock Vina) to prioritize candidates .

Q. What advanced techniques identify and quantify byproducts in large-scale synthesis?

• Methodology :

• Employ LC-QTOF-MS for untargeted profiling of reaction mixtures.
• Quantify impurities via $^{19}$F NMR with internal standards (e.g., trifluoroacetic acid) .

Key Citations

• Synthesis : Cu(I)/TMEDA-catalyzed methods for trifluoromethylation .
• Characterization : Multi-technique NMR and computational validation .
• Applications : Medicinal chemistry scaffold design .